3-(1-(2-(m-Tolyl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione
Description
3-(1-(2-(m-Tolyl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione, also known as TA-8995, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. TA-8995 is a member of the azetidinone family of compounds that has been shown to exhibit potent hypolipidemic activity.
Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives have been reported to exhibit antimicrobial properties . They can be used in the development of new drugs to combat infectious diseases .
Antifungal Activity
Imidazole-2-thione has been reported to exhibit antifungal properties . Additionally, certain 1,2,3-triazoles, which are related to imidazole, have shown antifungal activity against strains of fungus such as Candida albicans and Rhizopus oryzae .
Antithyroid Activity
Imidazole-2-thione derivatives have been reported to exhibit antithyroid properties . This suggests potential use in the treatment of thyroid disorders.
Antioxidant Activity
Imidazole-2-thione derivatives have been reported to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals.
Cardiotonic Activity
Imidazole-2-thione has been reported to exhibit cardiotonic properties . Cardiotonic drugs are used to increase the contractility of the heart.
Antihypertensive Activity
Imidazole-2-thione has been reported to exhibit antihypertensive properties . Antihypertensive drugs are used to treat high blood pressure.
Anti-HIV Activity
Both imidazole-2-thione and imidazolidine-2-thione derivatives have been reported to exhibit anti-HIV activity . This suggests potential use in the treatment of HIV/AIDS.
Dopamine β-Hydroxylase (DBH) Inhibitory Activity
Imidazole-2-thione has been reported to exhibit Dopamine β-Hydroxylase (DBH) inhibitory properties . DBH inhibitors can be used in the treatment of certain neurological and psychiatric disorders.
properties
IUPAC Name |
3-[1-[2-(3-methylphenyl)acetyl]azetidin-3-yl]imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-10-3-2-4-11(5-10)6-13(19)17-8-12(9-17)18-14(20)7-16-15(18)21/h2-5,12H,6-9H2,1H3,(H,16,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMOAIPSNOFGOAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)N2CC(C2)N3C(=O)CNC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-[[6,7-dimethoxy-2-(3,4,5-triethoxybenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate](/img/structure/B2833222.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide](/img/structure/B2833226.png)
![2lambda6-Thia-1-azabicyclo[2.2.1]heptane 2,2-dioxide](/img/structure/B2833239.png)
